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Compound of Interest

Compound Name: Dodecafluorosuberic acid

Cat. No.: B1300037 Get Quote

In-Depth Technical Guide: Dodecafluorosuberic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of

dodecafluorosuberic acid. The information is intended to support research and development

activities where this compound is of interest.

Core Molecular Data
Dodecafluorosuberic acid is a fluorinated carboxylic acid. Its key quantitative data are

summarized below for ease of reference and comparison.

Property Value Citations

Molecular Formula C₈H₂F₁₂O₄ [1][2][3]

Molecular Weight 390.08 g/mol [1][2][3]

CAS Number 678-45-5 [1][2]

Synonyms

Perfluorosuberic Acid,

Dodecafluoro-1,8-octanedioic

Acid

[2][4]
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Experimental Protocols and Signaling Pathways
Currently, detailed publicly available experimental protocols specifically for the synthesis or

application of dodecafluorosuberic acid are not readily found in general scientific literature

searches. Similarly, no specific signaling pathways that are directly modulated by or involve

dodecafluorosuberic acid have been identified in the performed searches.

The development and characterization of fluorinated compounds in drug discovery often follow

a generalized workflow. The following diagram illustrates a hypothetical, high-level workflow for

the investigation of a novel fluorinated compound in a drug development context.
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Hypothetical Drug Discovery Workflow
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Caption: A generalized workflow for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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